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Compound of Interest

Compound Name: Scoparinol

Cat. No.: B174570

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties,
isolation, and known biological activities of Scoparinol, a labdane-type diterpenoid of interest
for its potential therapeutic applications.

Chemical Identity and Structure

Scoparinol is a natural product isolated from the herb Scoparia dulcis[1]. Its chemical identity
is well-established through various spectroscopic methods.

Chemical Structure

The chemical structure of Scoparinol is characterized by a labdane diterpenoid core. The
IUPAC name for Scoparinol is [(1R,4S,4aR,8R,8aR)-8-(hydroxymethyl)-4-[(E)-5-hydroxy-3-
methylpent-3-enyl]-4a,8-dimethyl-3-methylidene-2,4,5,6,7,8a-hexahydro-1H-naphthalen-1-yl]
benzoate[2][3].

A 2D representation of the chemical structure is provided below:
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Chemical and Physical Properties

The key chemical and physical properties of Scoparinol are summarized in the table below for
easy reference.

Property Value Reference(s)
Molecular Formula C27H3804 [2][41[5]
Molecular Weight 426.6 g/mol [21[41[5]

CAS Number 130838-00-5 [21[4116][7]
Synonyms Scoparil, Scoparinol [2]
Appearance Powder [1]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, Acetone

Storage Temperature -20°C [61[71[8]

Experimental Protocols: Isolation of Scoparinol
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Scoparinol is naturally sourced from the plant Scoparia dulcis. The general methodology for its
isolation involves solvent extraction followed by chromatographic separation. Below is a
representative experimental workflow based on published methods for the isolation of
diterpenoids from this plant[5][9].
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Workflow for the Isolation of Scoparinol from Scoparia dulcis

Plant Material Preparation

Harvest Aerial Parts of Scoparia dulcis

l

Air-dry and Powder the Plant Material

Extraction

Percolate with 95% Ethanol at Room Temperature

l

Evaporate Solvent Under Vacuum

Obtain Crude Ethanol Extract

Fracticv nation

Partition with Ethyl Acetate (EtOAc)

EtOAc Fraction

Chromatographic Purification

Silica Gel Column Chromatography

l

Collect and Analyze Fractions (e.g., by TLC)

Isolate Pure Scoparinol
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Hypothetical Anti-inflammatory Signaling Pathway for Scoparinol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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